Cas no 392246-30-9 (1-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methylnaphthalen-2-ol)

• Product Name: 1-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methylnaphthalen-2-ol
• CAS No: 392246-30-9
• MF: C₂₆H₂₀N₂OS₂
• MW: 440.579803466797
• CID: 6437207
• PubChem ID: 135676214
• Update Time: 2025-07-19

1-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methylnaphthalen-2-ol
• AKOS001020460
• Z56843234
• (E)-1-(((3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)imino)methyl)naphthalen-2-ol
• 392246-30-9
• 1-[(1E)-{[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]imino}methyl]naphthalen-2-ol
• 1-[(E)-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]iminomethyl]naphthalen-2-ol
• F0327-0287

• Inchi： 1S/C26H20N2OS2/c29-21-14-13-16-7-1-2-8-17(16)19(21)15-27-25-24(18-9-3-5-11-22(18)30-25)26-28-20-10-4-6-12-23(20)31-26/h1-2,4,6-8,10,12-15,29H,3,5,9,11H2/b27-15+
• InChI Key： ZQZQYLXDMVCLNX-JFLMPSFJSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CCCC2)/N=C/C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 440.10170561g/mol
• Monoisotopic Mass: 440.10170561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 102Ų

Additional information on 1-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methylnaphthalen-2-ol

Introduction to Compound with CAS No. 392246-30-9 and Its Applications in Chemical Biology

Compound with the CAS number 392246-30-9 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The full name of this compound, 1-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methylnaphthalen-2-ol, suggests a complex framework that integrates multiple pharmacophoric elements, making it a promising candidate for various biological assays and drug discovery programs.

The structural composition of this compound is characterized by the presence of several key functional groups, including benzothiazole, benzothiophene, and naphthalene moieties. These heterocyclic scaffolds are well-known for their biological activity and have been extensively studied in the development of therapeutic agents. The benzothiazole ring, in particular, is a common pharmacophore found in numerous drugs due to its ability to interact with biological targets such as enzymes and receptors.

The naphthalene group in the compound's structure contributes to its hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the imino group (-NH=) introduces a polar moiety that may enhance binding affinity to biological targets. The presence of these diverse functional groups makes this compound a versatile tool for exploring new chemical entities in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. For instance, virtual screening studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors relevant to human health.

In vitro studies have demonstrated that compounds with similar structural features can modulate pathways associated with inflammation, cancer, and neurodegeneration. The benzothiazole and benzothiophene moieties are particularly interesting as they have been shown to interact with transcription factors and signaling molecules involved in these pathways. This suggests that the compound with CAS No. 392246-30-9 may have therapeutic potential in conditions where these pathways are dysregulated.

The tetrahydro system in the molecule adds another layer of complexity, potentially influencing its metabolic stability and pharmacokinetic properties. Researchers are exploring how modifications to this region can optimize bioavailability and reduce off-target effects. For example, substituting hydrogen atoms with halogens or other electronegative groups could enhance binding interactions while maintaining solubility.

One of the most exciting aspects of this compound is its potential for developing novel therapeutic strategies. The combination of benzothiazole, benzothiophene, and naphthalene moieties creates a unique scaffold that may not be easily replicated by existing drugs. This uniqueness makes it an attractive candidate for further exploration in both academic research and industrial drug development pipelines.

Current research is focused on synthesizing analogs of this compound to identify more potent and selective derivatives. Techniques such as combinatorial chemistry and high-throughput screening are being employed to rapidly generate libraries of related molecules for testing. These efforts aim to uncover compounds that can serve as starting points for developing new treatments for a variety of diseases.

The compound's structural features also make it a valuable tool for understanding molecular recognition processes at the atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to determine the three-dimensional structure of this molecule and its complexes with biological targets. These structural insights provide critical information for designing next-generation drugs with improved efficacy and safety profiles.

In conclusion, the compound with CAS No. 392246-30-9 represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activity make it a promising candidate for drug discovery programs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of innovative therapeutic strategies in the coming years.